molecular formula C4H8FN B1302173 (R)-3-Fluoropyrrolidine CAS No. 679431-51-7

(R)-3-Fluoropyrrolidine

Cat. No. B1302173
M. Wt: 89.11 g/mol
InChI Key: CDDGNGVFPQRJJM-SCSAIBSYSA-N
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Patent
US09096614B2

Procedure details

The title compound was prepared from 6-chloro-2-methyl-3-nitropyridine and 3-fluoropyrrolidine following the method used to prepare Intermediate 51. LCMS (ES+) 226 (M+H)+, RT 2.847 minutes (method 1).
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Reaction Step One
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[Compound]
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Intermediate 51
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Reaction Step Two

Identifiers

REACTION_CXSMILES
Cl[C:2]1[N:7]=[C:6]([CH3:8])[C:5]([N+:9]([O-:11])=[O:10])=[CH:4][CH:3]=1.[F:12][CH:13]1[CH2:17][CH2:16][NH:15][CH2:14]1>>[F:12][CH:13]1[CH2:17][CH2:16][N:15]([C:2]2[N:7]=[C:6]([CH3:8])[C:5]([N+:9]([O-:11])=[O:10])=[CH:4][CH:3]=2)[CH2:14]1

Inputs

Step One
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Smiles
ClC1=CC=C(C(=N1)C)[N+](=O)[O-]
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Smiles
FC1CNCC1
Step Two
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Intermediate 51
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Smiles

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
LCMS (ES+) 226 (M+H)+, RT 2.847 minutes (method 1)
Duration
2.847 min

Outcomes

Product
Name
Type
product
Smiles
FC1CN(CC1)C1=CC=C(C(=N1)C)[N+](=O)[O-]

Source

Source
Open Reaction Database (ORD)
Description
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.